Cas no 67526-13-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl-)

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl- structure
67526-13-0 structure
Product name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl-
CAS No:67526-13-0
MF:C11H16N2O3
MW:224.25634
CID:522013
PubChem ID:5381676

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl-
    • 5-[(E)-but-2-en-2-yl]-5-propyl-1,3-diazinane-2,4,6-trione
    • 5-(1-methyl-propenyl)-5-propyl-barbituric acid
    • 5-(1-Methylpropenyl)-5-propylbarbituric acid
    • 5-(1-Methyl-propenyl)-5-propyl-barbitursaeure
    • AC1NTI6I
    • Barbituric acid, 5-(1-methylpropenyl)-5-propyl-
    • CQ7250000
    • LS-24633
    • NIOSH
    • NSC120870
    • NSC-120870
    • NIOSH/CQ7250000
    • CQ72500000
    • 67526-13-0
    • DTXSID60419119
    • Inchi: InChI=1S/C11H16N2O3/c1-4-6-11(7(3)5-2)8(14)12-10(16)13-9(11)15/h5H,4,6H2,1-3H3,(H2,12,13,14,15,16)/b7-5+
    • InChI Key: MSRRTOILHOOSTG-FNORWQNLSA-N
    • SMILES: CCCC1(C(=O)NC(=O)NC1=O)C(=CC)C

Computed Properties

  • Exact Mass: 224.11618
  • Monoisotopic Mass: 224.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.3Ų
  • XLogP3: 1.8

Experimental Properties

  • PSA: 75.27
  • LogP: 1.76270

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